Cas no 1804443-94-4 (4-(Bromomethyl)-2,5-dichloro-3-(difluoromethyl)pyridine)

• Product Name: 4-(Bromomethyl)-2,5-dichloro-3-(difluoromethyl)pyridine
• CAS No: 1804443-94-4
• MF: C₇H₄BrCl₂F₂N
• MW: 290.920166015625
• CID: 4849585
• Update Time: 2025-07-18

4-(Bromomethyl)-2,5-dichloro-3-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-2,5-dichloro-3-(difluoromethyl)pyridine

• Inchi： 1S/C7H4BrCl2F2N/c8-1-3-4(9)2-13-6(10)5(3)7(11)12/h2,7H,1H2
• InChI Key： SUJYYWZPJBFBIO-UHFFFAOYSA-N
• SMILES： BrCC1C(=CN=C(C=1C(F)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 3.6
• Topological Polar Surface Area: 12.9

Additional information on 4-(Bromomethyl)-2,5-dichloro-3-(difluoromethyl)pyridine

Introduction to 4-(Bromomethyl)-2,5-dichloro-3-(difluoromethyl)pyridine (CAS No. 1804443-94-4)

4-(Bromomethyl)-2,5-dichloro-3-(difluoromethyl)pyridine, identified by its Chemical Abstracts Service (CAS) number 1804443-94-4, is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. Its unique structural features, comprising a pyridine core substituted with a bromomethyl group, two chlorine atoms, and a difluoromethyl group, make it a valuable intermediate in the synthesis of various biologically active molecules.

The compound’s molecular structure imparts distinct reactivity patterns, particularly the electrophilic nature of the bromomethyl group, which facilitates nucleophilic substitution reactions. This property is exploited in medicinal chemistry to construct complex scaffolds essential for drug discovery. Additionally, the presence of electron-withdrawing groups such as chlorine and difluoromethyl enhances the compound’s lipophilicity and metabolic stability, attributes that are often sought after in lead optimization.

In recent years, 4-(Bromomethyl)-2,5-dichloro-3-(difluoromethyl)pyridine has been employed in the development of novel therapeutic agents targeting a range of diseases. For instance, studies have demonstrated its utility in generating pyridine-based kinase inhibitors, which play a crucial role in oncology research. The compound’s ability to serve as a building block for such inhibitors lies in its capacity to form stable carbon-carbon or carbon-nitrogen bonds through cross-coupling reactions like Suzuki or Buchwald-Hartwig couplings.

Moreover, the difluoromethyl group—a key feature of this compound—has been extensively studied for its ability to improve pharmacokinetic properties of drug candidates. This moiety is known to enhance binding affinity to biological targets and resistance to metabolic degradation. Recent advancements in computational chemistry have further highlighted the potential of incorporating difluoromethyl groups into drug molecules, underscoring the importance of 4-(Bromomethyl)-2,5-dichloro-3-(difluoromethyl)pyridine as a precursor.

Recent publications have explored the synthesis of derivatives of 4-(Bromomethyl)-2,5-dichloro-3-(difluoromethyl)pyridine for applications beyond pharmaceuticals. For example, researchers have investigated its role in designing novel agrochemicals that exhibit enhanced efficacy against pests while maintaining environmental safety. The compound’s reactivity allows for the introduction of diverse functional groups, enabling fine-tuning of biological activity.

The synthesis of 4-(Bromomethyl)-2,5-dichloro-3-(difluoromethyl)pyridine typically involves multi-step organic transformations starting from commercially available pyridine derivatives. Key steps often include halogenation reactions to introduce chlorine atoms at the 2 and 5 positions, followed by selective fluorination to incorporate the difluoromethyl group. The final step involves bromination at the 4-position to yield the desired product. Optimization of these synthetic routes is critical to achieving high yields and purity levels necessary for industrial applications.

In terms of applications in drug discovery, 4-(Bromomethyl)-2,5-dichloro-3-(difluoromethyl)pyridine serves as a crucial intermediate in constructing heterocyclic libraries. These libraries are screened for biological activity using high-throughput screening (HTS) techniques. The compound’s structural motifs are frequently found in approved drugs and clinical candidates, highlighting its significance in modern medicinal chemistry.

The impact of 4-(Bromomethyl)-2,5-dichloro-3-(difluoromethyl)pyridine extends to material science as well. Researchers have leveraged its reactivity to develop novel polymers and coatings with tailored properties. The incorporation of pyridine-based units into polymer backbones can enhance thermal stability and mechanical strength, making this compound relevant beyond traditional pharmaceutical applications.

Future directions in the study of 4-(Bromomethyl)-2,5-dichloro-3-(difluoromethyl)pyridine may involve exploring its role in photopharmacology—where light-responsive drugs are designed for targeted therapy. The compound’s ability to undergo photochemical transformations could enable the development of next-generation therapeutics that respond dynamically to external stimuli.

Overall,4-(Bromomethyl)-2,5-dichloro-3-(difluoromethyl)pyridine (CAS No. 1804443-94-4) represents a cornerstone molecule in synthetic chemistry with broad implications across multiple disciplines. Its unique structural features continue to inspire innovation in drug design and material science alike.